2-phenyl-2H-1,2,3-triazole-4-carboxylic acid
Overview
Description
“2-phenyl-2H-1,2,3-triazole-4-carboxylic acid” is a chemical compound with the CAS Number: 13306-99-5 . It has a molecular weight of 189.17 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid and its derivatives has been studied in the context of their potential as xanthine oxidase inhibitors . A series of 2-phenyl-5-methyl-2H-1,2,3-triazole-4-carboxylic acids/carbohydrazides were synthesized and evaluated for their in vitro xanthine oxidase inhibitory activity .Molecular Structure Analysis
The InChI code for 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid is 1S/C9H7N3O2/c13-9(14)8-6-10-12(11-8)7-4-2-1-3-5-7/h1-6H, (H,13,14) . The molecular structure of this compound has been characterized and confirmed in synthesized compounds .Physical And Chemical Properties Analysis
The compound has a density of 1.4±0.1 g/cm3, a boiling point of 433.0±37.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.1 mmHg at 25°C . It has a molar refractivity of 50.7±0.5 cm3, and a molar volume of 135.2±7.0 cm3 .Scientific Research Applications
Xanthine Oxidase Inhibition
2-Phenyl-2H-1,2,3-triazole-4-carboxylic acid derivatives have been synthesized and evaluated for their potential as xanthine oxidase inhibitors . This enzyme is a target for the treatment of gout and related hyperuricemic conditions. The derivatives of this compound have shown high potency in the submicromolar/nanomolar range, indicating their potential as effective therapeutic agents.
Anticancer Activity
Research has indicated that certain derivatives of 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid exhibit growth inhibition properties on various cancer cell lines, including non-small cell lung cancer and leukemia . This suggests its potential application in developing new anticancer drugs.
Molecular Docking Studies
The compound has been used in molecular docking studies to understand its binding mode at the active site of xanthine oxidase . Such studies are crucial for drug design and development, providing insights into the molecular interactions and aiding in the optimization of therapeutic compounds.
Synthesis of Analogues
2-Phenyl-2H-1,2,3-triazole-4-carboxylic acid serves as a core structure for the synthesis of various analogues . These analogues can be designed to enhance biological activity or reduce toxicity, contributing to the diversity of pharmacological agents.
Structure-Activity Relationship (SAR) Studies
The compound is used in SAR studies to determine the relationship between the chemical structure and biological activity . Understanding this relationship helps in predicting the properties of new drug candidates and guiding the design of compounds with desired biological profiles.
Chemical Database Inclusion
ChemSpider, a free chemical structure database, includes 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid in its records . This indicates its relevance in chemical research and the importance of its structural data for researchers worldwide.
Mechanism of Action
Target of Action
The primary target of 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid is xanthine oxidase (XO) . Xanthine oxidase is an enzyme that plays a crucial role in the catabolism of purines in humans, converting hypoxanthine to xanthine, and xanthine to uric acid .
Mode of Action
2-Phenyl-2H-1,2,3-triazole-4-carboxylic acid interacts with xanthine oxidase, inhibiting its activity . This compound acts as a mixed-type inhibitor of xanthine oxidase . The inhibition of XO reduces the production of uric acid, which can be beneficial in conditions such as gout .
Biochemical Pathways
By inhibiting xanthine oxidase, 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid affects the purine degradation pathway . This results in decreased production of uric acid, thereby reducing its accumulation in the body .
Result of Action
The inhibition of xanthine oxidase by 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid leads to a decrease in uric acid production . This can help in managing conditions like gout, where there is an overproduction or under-excretion of uric acid .
properties
IUPAC Name |
2-phenyltriazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2/c13-9(14)8-6-10-12(11-8)7-4-2-1-3-5-7/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXZFAZWAEXCZTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2N=CC(=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50354025 |
Source
|
| Record name | 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50354025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-phenyl-2H-1,2,3-triazole-4-carboxylic acid | |
CAS RN |
13306-99-5 |
Source
|
| Record name | 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50354025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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